Cas no 1449516-27-1 (2-ethyl-4-(5-pyrimidinyl)benzenamine)

• Product Name: 2-ethyl-4-(5-pyrimidinyl)benzenamine
• CAS No: 1449516-27-1
• MF: C₁₂H₁₃N₃
• MW: 199.251722097397
• CID: 2112862
• Update Time: 2023-11-19

2-ethyl-4-(5-pyrimidinyl)benzenamine Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-4-(5-pyrimidinyl)Benzenamine
• CID 81289472
• Benzenamine, 2-ethyl-4-(5-pyrimidinyl)-
• 2-ethyl-4-(5-pyrimidinyl)benzenamine

• Inchi： 1S/C12H13N3/c1-2-9-5-10(3-4-12(9)13)11-6-14-8-15-7-11/h3-8H,2,13H2,1H3
• InChI Key： TYLPBIDWUDLLQO-UHFFFAOYSA-N
• SMILES： NC1=CC=C(C2=CN=CN=C2)C=C1CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• Topological Polar Surface Area: 51.8

Experimental Properties

• Density: 1.130±0.06 g/cm3(Predicted)
• Boiling Point: 357.5±30.0 °C(Predicted)
• pka: 3.05±0.10(Predicted)